10.1039/B416565A | Preferential CO oxidation promoted by the presence of H2 over K–Pt/Al2O3

Preferential CO oxidation promoted by the presence of H2 over K–Pt/Al2O3

Chemical Communications Pub Date: 2005-01-26 DOI: 10.1039/B416565A

Abstract

In preferential CO oxidation in H₂-rich gas, K–Pt/Al₂O₃ (K/Pt = 10) was very effective in decreasing CO concentration below 10 ppm in the 375–410 K range, and the turnover frequency of the K–Pt/Al₂O₃ was 20 times as high as that of Pt/Al₂O₃ at 353 K; furthermore, the activity of CO oxidation was promoted drastically by the presence of H₂.

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Journal Name：Chemical Communications

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